![molecular formula C8H16O B155638 2-Octanone CAS No. 111-13-7](/img/structure/B155638.png)
2-Octanone
Overview
Description
2-Octanone is an organic compound with the formula CH3C(O)C6H13 . It is a colorless volatile liquid that is produced commercially for use in the fragrance industry . It is a common if trace component of many cooked foods .
Synthesis Analysis
This compound is produced by the condensation of acetone and pentanal followed by hydrogenation of the alkene . It can also be produced by selective oxidation of 1-octene . It may also be synthesized by the oxidation of methyl hexyl carbinol with K2Cr2O7 and sulfuric acid .Molecular Structure Analysis
The molecular formula of this compound is C8H16O . The molecular weight is 128.212 Da . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
This compound is produced by the condensation of acetone and pentanal followed by hydrogenation of the alkene . It can also be produced by selective oxidation of 1-octene . The oxidation of 2-octanol with nitric acid has been selected as a model reaction for a heterogeneous liquid–liquid reaction with an undesired side reaction .Physical And Chemical Properties Analysis
This compound is a colorless to light yellow liquid with an apple-like aroma . It has a melting point of -20.9 °c, a boiling point of 175 °c . It is slightly soluble in water, soluble in ethanol, hydrocarbons, ether, and esters .Scientific Research Applications
Extraction and Separation Applications
- 2-Octanone has shown potential as an effective solvent for the liquid-liquid extraction of phenol from aqueous solutions. It demonstrates excellent extraction performance compared to other solvents, making it a valuable tool in separation processes (Jiang, Shen, & Chen, 2020).
Chemical Reaction Safety Analysis
- In the study of catalytic oxidation reactions, this compound plays a role in evaluating safety issues. Calorimetric and analytical techniques, including the study of reactions between 2-octanol and hydrogen peroxide, have been used to identify reaction pathways and safety concerns, illustrating the importance of this compound in process safety evaluation (Sun et al., 2019).
Catalysis and Chemical Synthesis
- This compound is utilized in the acceptor-less dehydrogenation of 2-octanol, with cobalt-supported catalysts showing significant activity. This has implications for the synthesis of compounds in the chemical industry, where this compound acts as a key intermediate (Kazmierczak et al., 2020).
Food and Beverage Industry
- In the flavor industry, this compound has been identified as a key component. Its synthesis and applications in creating flavors with specific characteristics like milk smell highlight its importance in food science (He Xi-min, 2007).
Biocatalysis and Enzymatic Reactions
- The enzymatic reduction of this compound, catalyzed by alcohol dehydrogenase, shows significant potential in biocatalytic processes. The use of ionic liquids to improve the reduction efficiency of this compound demonstrates its role in biotechnology and enzymatic research (Eckstein et al., 2004).
Material Science
- In material science, this compound is used to study diffusion properties in linear low-density polyethylene films. This has implications for understanding the properties of polymeric materials and their interactions with different substances (Fu & Lim, 2012).
Environmental Analysis
- The quantification of this compound in biological samples is crucial for environmental and medical sciences. Techniques such as liquid-liquid microextractions followed by gas chromatography have been developed for this purpose, highlighting the role of this compound in analytical chemistry (Jouyban et al., 2017).
Mechanism of Action
. . The primary targets of 2-Octanone are not explicitly mentioned in the available literature.
Mode of Action
It is known that it is produced by the condensation of acetone and pentanal followed by hydrogenation of the alkene . It can also be produced by selective oxidation of 1-octene .
Biochemical Pathways
As a methyl ketone, it may participate in various biochemical reactions .
Result of Action
It is a common if trace component of many cooked foods , suggesting it may have some impact on taste and aroma profiles.
Safety and Hazards
2-Octanone is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is flammable and harmful in contact with skin . It causes serious eye irritation . It is harmful to aquatic life with long-lasting effects .
Relevant Papers One relevant paper is “Olfactory Sensitivity and Odor Structure–Activity Relationships for Aliphatic Ketones in CD-1 Mice” published in Chemical Senses . The paper investigates the olfactory sensitivity of CD-1 mice for a homologous series of aliphatic 2-ketones .
Biochemical Analysis
Biochemical Properties
These are organic compounds in which a carbonyl group is bonded to two carbon atoms
Cellular Effects
It has been used in a biocatalytic reduction process with Acetobacter pasteurianus GIM1.158 cells
Molecular Mechanism
It is known that it is produced by the condensation of acetone and pentanal followed by hydrogenation of the alkene
Metabolic Pathways
2-Octanone is involved in the metabolic pathway of 2-Oxocarboxylic acid metabolism . This pathway includes pyruvate (2-oxopropanoate), 2-oxobutanoate, oxaloacetate (2-oxosuccinate), and 2-oxoglutarate .
properties
IUPAC Name |
octan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPVFWPFBNIEHGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4021927 | |
Record name | 2-Octanone | |
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Molecular Weight |
128.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with a pleasant odor; [Hawley], Liquid, colourless to pale yellow liquid with an apple-like odour | |
Record name | 2-Octanone | |
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Record name | 2-Octanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/394/ | |
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Boiling Point |
173.5, 173.00 to 175.00 °C. @ 760.00 mm Hg | |
Record name | 2-OCTANONE | |
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Record name | 2-Octanone | |
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Flash Point |
125 °F (52 °C) (Closed cup) | |
Record name | 2-OCTANONE | |
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Solubility |
Miscible with alcohol, ether, 1:9-12 IN 50% ALCOHOL, 1:1-1.7 IN 70% ALCOHOL, Soluble in alcohol, hydrocarbons, ether, esters, etc., In water, 899 mg/L at 20 °C, 0.899 mg/mL at 20 °C, 1 ml in 1 ml 95% alcohol (in ethanol) | |
Record name | 2-OCTANONE | |
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Record name | 2-Octanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031294 | |
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Record name | 2-Octanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/394/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
0.820 at 20 °C/4 °C, 0.813-0.819 | |
Record name | 2-OCTANONE | |
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Record name | 2-Octanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/394/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Density |
4.4 (Air = 1) | |
Record name | 2-OCTANONE | |
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Vapor Pressure |
1.35 [mmHg], 1.35 mm Hg at 25 °C | |
Record name | 2-Octanone | |
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Record name | 2-OCTANONE | |
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Color/Form |
Colorless liquid | |
CAS RN |
111-13-7 | |
Record name | 2-Octanone | |
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Record name | 2-Octanone | |
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Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Melting Point |
-16 °C, Liquid Molar Volume = 0.157391 cu m/kmol; IG Heat of Formation = -3.2160X10+8 J/kmol; Heat of Fusion at melting point = 2.4419X10+7 J/kmol | |
Record name | 2-OCTANONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5545 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 2-Octanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031294 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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